Cas no 180976-10-7 ((2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester)

• Product Name: (2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester
• CAS No: 180976-10-7
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• MDL: MFCD24393295
• CID: 4708324
• Update Time: 2025-10-20

(2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Benzyloxycarbonylamino-ethyl)-methyl-carbamic acid tert-butyl ester
• (2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester
• tert-butyl N-(2-{[(benzyloxy)carbonyl]amino}ethyl)-N-methylcarbamate

• MDL： MFCD24393295
• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(20)18(4)11-10-17-14(19)21-12-13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3,(H,17,19)
• InChI Key： IKDFCHOFEPUJLK-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCNC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 360
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester

Recent Advances in the Study of (2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester (CAS: 180976-10-7)

The compound (2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester (CAS: 180976-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that (2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester serves as a crucial intermediate in the synthesis of peptidomimetics and small molecule inhibitors. Its unique chemical structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a tert-butyl ester, makes it particularly valuable for the controlled assembly of complex peptide chains. Researchers have optimized its synthetic pathways to improve yield and purity, which is critical for large-scale pharmaceutical production.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's role in the development of protease inhibitors. The study revealed that derivatives of (2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester exhibit potent inhibitory activity against several serine proteases, which are implicated in inflammatory and neurodegenerative diseases. These findings suggest its potential as a scaffold for designing novel therapeutics targeting protease-mediated pathways.

Another significant advancement was reported in a Bioorganic & Medicinal Chemistry Letters article, where researchers utilized this compound to synthesize a series of urea-based inhibitors for kinase enzymes. The study highlighted the compound's adaptability in introducing diverse functional groups, enabling the fine-tuning of inhibitor specificity and potency. Such modifications are pivotal for developing targeted therapies with reduced off-target effects.

Furthermore, the compound's stability under physiological conditions has been a focal point of recent investigations. A 2024 preprint on ChemRxiv detailed its pharmacokinetic properties, demonstrating favorable absorption and metabolic stability in preclinical models. These properties underscore its suitability as a lead compound for further drug development efforts.

In conclusion, (2-Benzyloxycarbonylaminoethyl)-methylcarbamic acid tert-butyl ester (CAS: 180976-10-7) continues to be a valuable tool in medicinal chemistry, with emerging applications in inhibitor design and peptide synthesis. Ongoing research is expected to uncover additional therapeutic potentials, solidifying its role in the development of next-generation pharmaceuticals.